Cas no 936091-15-5 (N-tert-butyl-3-(5-methyl-2-(4-(morpholinomethyl)phenylamino)pyrimidin-4-ylamino)benzenesulfonamide)

• Product Name: N-tert-butyl-3-(5-methyl-2-(4-(morpholinomethyl)phenylamino)pyrimidin-4-ylamino)benzenesulfonamide
• CAS No: 936091-15-5
• MF: C₂₆H₃₄N₆O₃S
• MW: 510.651564121246
• MDL: MFCD17019342
• CID: 2196615
• PubChem ID: 16722834
• Update Time: 2025-10-28

N-tert-butyl-3-(5-methyl-2-(4-(morpholinomethyl)phenylamino)pyrimidin-4-ylamino)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-3-(5-methyl-2-(4-(morpholinomethyl)phenylamino)pyrimidin-4-ylamino)benzenesulfonamide
• N-(tert-Butyl)-3-((5-methyl-2-((4-(morpholinomethyl)phenyl)-amino)pyrimidin-4-yl)amino)benzenesulfonamide
• N-tert-butyl-3-[[5-methyl-2-[4-(morpholin-4-ylmethyl)anilino]pyrimidin-4-yl]amino]benzenesulfonamide
• N-(1,1-Dimethylethyl)-3-[[5-methyl-2-[[4-(4-morpholinylmethyl)phenyl]amino]-4-pyrimidinyl]amino]benzenesulfonamide (ACI)
• BCP28052
• HY-18301
• JAK-IN-35
• TG-46?
• TG-46
• N-tert-Butyl-3-[(5-methyl-2-{4-[(morpholin-4-yl)methyl]anilino}pyrimidin-4-yl)amino]benzene-1-sulfonamide
• Benzenesulfonamide, N-(1,1-dimethylethyl)-3-[[5-methyl-2-[[4-(4-morpholinylmethyl)phenyl]amino]-4-pyrimidinyl]amino]-
• SCHEMBL264717
• NCGC00345846-02
• EX-8668
• 936091-15-5
• DTXSID40587365
• N-(tert-butyl)-3-((5-methyl-2-((4-(morpholinomethyl)phenyl)amino)pyrimidin-4-yl)amino)benzenesulfonamide
• CS-0007408
• AS-16250
• DA-78370
• AKOS027420924
• J-523771
• TG-46; TG 46
• N-(tert-Butyl)-3-[[5-methyl-2-[[4-(4-morpholinylmethyl)phenyl]amino]-4-pyrimidinyl]amino]benzenesulfonamide
• TG46
• N-TERT-BUTYL-3-[(5-METHYL-2-{[4-(MORPHOLIN-4-YLMETHYL)PHENYL]AMINO}PYRIMIDIN-4-YL)AMINO]BENZENESULFONAMIDE
• NCGC00345846-01

• MDL： MFCD17019342
• Inchi： 1S/C26H34N6O3S/c1-19-17-27-25(29-21-10-8-20(9-11-21)18-32-12-14-35-15-13-32)30-24(19)28-22-6-5-7-23(16-22)36(33,34)31-26(2,3)4/h5-11,16-17,31H,12-15,18H2,1-4H3,(H2,27,28,29,30)
• InChI Key： MMXZBJJTHQWMEN-UHFFFAOYSA-N
• SMILES： O=S(C1C=C(NC2C(C)=CN=C(NC3C=CC(CN4CCOCC4)=CC=3)N=2)C=CC=1)(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 510.24131014g/mol
• Monoisotopic Mass: 510.24131014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 117Ų

Additional information on N-tert-butyl-3-(5-methyl-2-(4-(morpholinomethyl)phenylamino)pyrimidin-4-ylamino)benzenesulfonamide

N-Tert-butyl-3-(5-methyl-2-(4-(morpholinomethyl)phenylamino)pyrimidin-4-ylamino)benzenesulfonamide: A Comprehensive Overview

N-Tert-butyl-3-(5-methyl-2-(4-(morpholinomethyl)phenylamino)pyrimidin-4-ylamino)benzenesulfonamide, with the CAS number 936091-15-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to as CAS 936091-15-5, is notable for its intricate molecular structure and potential applications in drug development. Recent studies have highlighted its role in targeting specific biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of this compound is characterized by a sulfonamide group attached to a benzene ring, which is further substituted with an amino group linked to a pyrimidine ring. The pyrimidine moiety itself is modified with a methyl group and a morpholinomethylphenylamino substituent. This elaborate structure contributes to the compound's unique pharmacokinetic properties and bioavailability. Researchers have emphasized the importance of the sulfonamide group in enhancing the compound's solubility and stability, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled scientists to simulate the interactions of CAS 936091-15-5 with various biological targets. These studies have revealed that the compound exhibits strong binding affinity to certain kinases and enzymes, suggesting its potential as an inhibitor in disease pathways. For instance, experiments conducted using molecular docking techniques have demonstrated that the compound can effectively bind to targets associated with cancer and inflammatory diseases.

The synthesis of N-Tert-butyl-3-(5-methyl-2-(4-(morpholinomethyl)phenylamino)pyrimidin-4-ylamino)benzenesulfonamide involves a multi-step process that combines traditional organic synthesis methods with modern catalytic techniques. Key steps include the formation of the pyrimidine ring through cyclization reactions and the subsequent functionalization with morpholinomethyl groups. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, thereby improving yield and purity.

In terms of pharmacological activity, this compound has shown remarkable selectivity towards specific cellular receptors, making it a valuable tool in drug discovery programs. Preclinical studies have indicated that it possesses anti-inflammatory and anti-proliferative properties, which could be harnessed for treating conditions such as rheumatoid arthritis and certain types of cancers. Furthermore, its ability to modulate signaling pathways involved in neurodegenerative diseases has positioned it as a potential candidate for Alzheimer's research.

The structural flexibility of CAS 936091-15-5 allows for extensive modifications, enabling researchers to explore various analogs with enhanced efficacy and reduced side effects. By tweaking substituents on the pyrimidine ring or modifying the sulfonamide group, scientists can tailor the compound's properties to suit different therapeutic needs. This adaptability underscores its versatility as a lead compound in medicinal chemistry.

In conclusion, N-Tert-butyl-3-(5-methyl-2-(4-(morpholinomethyl)phenylamino)pyrimidin-4-ylamino)benzenesulfonamide represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with promising biological activity, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various disease areas.